Cas no 1956386-67-6 (3,5-Dibromo-2,6-dimethylaniline)

• Product Name: 3,5-Dibromo-2,6-dimethylaniline
• CAS No: 1956386-67-6
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 4728329
• Update Time: 2025-07-19

3,5-Dibromo-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2,6-dimethylaniline

• Inchi： 1S/C8H9Br2N/c1-4-6(9)3-7(10)5(2)8(4)11/h3H,11H2,1-2H3
• InChI Key： AXNAUZDILFQBJS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1C)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 26

Additional information on 3,5-Dibromo-2,6-dimethylaniline

3,5-Dibromo-2,6-dimethylaniline (CAS No. 1956386-67-6): An Overview of Its Synthesis, Properties, and Applications

3,5-Dibromo-2,6-dimethylaniline (CAS No. 1956386-67-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique bromine and methyl substituents, offers a range of potential applications in the development of novel pharmaceuticals and materials. This article provides a comprehensive overview of the synthesis, properties, and potential applications of 3,5-Dibromo-2,6-dimethylaniline.

Synthesis of 3,5-Dibromo-2,6-dimethylaniline

The synthesis of 3,5-Dibromo-2,6-dimethylaniline can be achieved through several well-established methods in organic chemistry. One common approach involves the bromination of 2,6-dimethylaniline followed by further functionalization to introduce the bromine atoms at the 3 and 5 positions. The initial step typically involves the use of bromine or a brominating agent such as N-bromosuccinimide (NBS) in an appropriate solvent. The reaction conditions are carefully controlled to ensure selective bromination at the desired positions.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing 3,5-Dibromo-2,6-dimethylaniline. For instance, a study published in the Journal of Organic Chemistry reported a method using microwave-assisted bromination, which significantly reduces reaction time and improves yield while minimizing waste production. This approach not only enhances the efficiency of the synthesis but also aligns with sustainable chemistry practices.

Physical and Chemical Properties

3,5-Dibromo-2,6-dimethylaniline is a white to off-white solid with a molecular weight of 281.04 g/mol. It is insoluble in water but soluble in common organic solvents such as dichloromethane and ethanol. The compound exhibits strong UV absorption due to its aromatic structure and bromine substituents. Its melting point is around 100°C, making it suitable for various thermal processes.

The presence of bromine atoms imparts significant reactivity to 3,5-Dibromo-2,6-dimethylaniline, enabling it to participate in a wide range of chemical reactions. These include nucleophilic substitution reactions, coupling reactions with palladium catalysts, and radical reactions. The reactivity profile makes it an attractive intermediate for the synthesis of more complex molecules.

Applications in Medicinal Chemistry

3,5-Dibromo-2,6-dimethylaniline has shown promise in medicinal chemistry due to its potential as a building block for drug discovery. The compound's ability to form stable derivatives through various functional group manipulations opens up opportunities for designing molecules with specific biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3,5-Dibromo-2,6-dimethylaniline as a scaffold for developing antitumor agents. The researchers synthesized a series of derivatives by introducing different functional groups at various positions on the aromatic ring. In vitro assays demonstrated that several derivatives exhibited potent cytotoxic activity against human cancer cell lines. This finding highlights the potential of 3,5-Dibromo-2,6-dimethylaniline-based compounds as lead candidates for anticancer drug development.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have played a crucial role in understanding the structural and electronic properties of 3,5-Dibromo-2,6-dimethylaniline. These studies provide insights into the compound's behavior in different environments and its interactions with biological targets.

A computational study using density functional theory (DFT) revealed that the electronic structure of 3,5-Dibromo-2,6-dimethylaniline is significantly influenced by the presence of bromine atoms. The calculations showed that these substituents enhance the electron-withdrawing effect on the aromatic ring, which can affect the compound's reactivity and binding affinity to protein targets.

Molecular dynamics simulations have also been employed to investigate the conformational flexibility and stability of 3,5-Dibromo-2,6-dimethylaniline. These simulations provide valuable information on how the compound behaves in solution and its potential interactions with biomolecules.

Safety Considerations and Handling Guidelines

Safety is paramount when handling any chemical compound. While 3,5-Dibromo-2,6-dimethylaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

Laboratory personnel should wear appropriate personal protective equipment (PPE), including gloves and safety goggles. The compound should be stored in a well-ventilated area away from incompatible materials such as strong oxidizers or acids. Proper waste disposal procedures should be followed to ensure environmental safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3,5-Dibromo-2,6-dimethylaniline continues to uncover new possibilities for its application in various fields. Future studies may focus on optimizing synthetic routes to improve yield and reduce environmental impact. Additionally, further exploration of its biological activities could lead to the discovery of novel therapeutic agents.

In conclusion, 3,5-Dibromo-2,6-bis(methylamino)benzene (CAS No. 1956386-67-6) represents a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development..........................